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molecular formula C8H11N3O B8280918 N-(4-amino-5-methylpyridin-2-yl)acetamide

N-(4-amino-5-methylpyridin-2-yl)acetamide

Cat. No. B8280918
M. Wt: 165.19 g/mol
InChI Key: SINLFQRUPMBRKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08859768B2

Procedure details

A mixture of N-(5-methyl-4-nitro-1-oxidopyridin-2-yl)acetamide (3.1 g, 14.7 mmol) and Pd(OH)2 (20% on carbon, 1.6 g) in MeOH (80 mL) was allowed to stir under 40 psi of hydrogen at rt for 6 days. The reaction mixture was then filtered over celite and the filter cake was washed with DCM. The filtrate was concentrated to give N-(4-amino-5-methylpyridin-2-yl)acetamide (2.1 g, 86%) which was used without further purification.
Name
N-(5-methyl-4-nitro-1-oxidopyridin-2-yl)acetamide
Quantity
3.1 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Pd(OH)2
Quantity
1.6 g
Type
catalyst
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
N-(4-amino-5-methylpyridin-2-yl)acetamide
Yield
86%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:3]([N+:13]([O-])=O)=[CH:4][C:5]([NH:9][C:10](=[O:12])[CH3:11])=[N+:6]([O-])[CH:7]=1.[H][H]>CO.[OH-].[OH-].[Pd+2]>[NH2:13][C:3]1[C:2]([CH3:1])=[CH:7][N:6]=[C:5]([NH:9][C:10](=[O:12])[CH3:11])[CH:4]=1 |f:3.4.5|

Inputs

Step One
Name
N-(5-methyl-4-nitro-1-oxidopyridin-2-yl)acetamide
Quantity
3.1 g
Type
reactant
Smiles
CC=1C(=CC(=[N+](C1)[O-])NC(C)=O)[N+](=O)[O-]
Name
MeOH
Quantity
80 mL
Type
solvent
Smiles
CO
Name
Pd(OH)2
Quantity
1.6 g
Type
catalyst
Smiles
[OH-].[OH-].[Pd+2]
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was then filtered over celite
WASH
Type
WASH
Details
the filter cake was washed with DCM
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated

Outcomes

Product
Name
N-(4-amino-5-methylpyridin-2-yl)acetamide
Type
product
Smiles
NC1=CC(=NC=C1C)NC(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.1 g
YIELD: PERCENTYIELD 86%
YIELD: CALCULATEDPERCENTYIELD 86.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.